ethyl 1-(2-phenoxybenzoyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-(2-phenoxybenzoyl)piperidine-3-carboxylate
• InChI: InChI=1S/C21H23NO4/c1-2-25-21(24)16-9-8-14-22(15-16)20(23)18-12-6-7-13-19(18)26-17-10-4-3-5-11-17/h3-7,10-13,16H,2,8-9,14-15H2,1H3
• InChI Key: DGIGGHKLBUSYCV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C(=O)C2=CC=CC=C2OC3=CC=CC=C3
• Molecular Formula: C21H23NO4
• Molecular Weight: 353.4 g/mol

Description

Ethyl 1-(2-phenoxybenzoyl)-3-piperidinecarboxylate, commonly known as EPPC, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. EPPC is a piperidinecarboxylic acid ester that is synthesized through a multistep process, and its structure has been extensively studied for its potential use in a variety of applications, including drug development, material science, and biotechnology.

Mechanism of Action

The mechanism of action of EPPC is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cancer cell growth and proliferation. EPPC has been shown to inhibit the activity of protein kinase C, a key signaling molecule that is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
EPPC has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. EPPC has also been shown to have anti-inflammatory properties, which may be beneficial in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

EPPC has several advantages for use in lab experiments, including its potent antitumor activity and its ability to inhibit various signaling pathways involved in cancer cell growth and proliferation. However, EPPC also has some limitations, including its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on EPPC. One area of interest is the development of novel drug formulations that incorporate EPPC as a key active ingredient. Another area of interest is the further elucidation of the mechanism of action of EPPC, which may lead to the identification of new targets for cancer therapy. Additionally, the potential use of EPPC in other areas, such as material science and biotechnology, should be explored further.

Scientific Research Applications

EPPC has been extensively studied for its potential use in drug development, particularly in the treatment of cancer. Studies have shown that EPPC exhibits potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. EPPC has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.